Cas no 23571-48-4 (1H-Imidazole-5-ethanol,1-methyl-2-nitro-)

• Product Name: 1H-Imidazole-5-ethanol,1-methyl-2-nitro-
• CAS No: 23571-48-4
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 276723
• PubChem ID: 90182
• Update Time: 2025-04-19

1H-Imidazole-5-ethanol,1-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanol,1-methyl-2-nitro-
• 2-(3-methyl-2-nitroimidazol-4-yl)ethanol
• 1-Methyl-2-nitroimidazole-5-ethanol
• 2-(3-methyl-2-nitro-3H-imidazol-4-yl)-ethanol
• AC1L3JFX
• BRN 0781948
• CTK8H7396
• Imidazole-5-ethanol, 1-methyl-2-nitro-
• NSC313397
• SureCN5709535
• NSC-313397
• 5-23-11-00018 (Beilstein Handbook Reference)
• 1H-Imidazole-5-ethanol, 1-methyl-2-nitro-
• 23571-48-4
• DTXSID50178203
• NSC 313397
• SCHEMBL5709535

• Inchi： 1S/C6H9N3O3/c1-8-5(2-3-10)4-7-6(8)9(11)12/h4,10H,2-3H2,1H3
• InChI Key： MMKOENPMBPNDHX-UHFFFAOYSA-N
• SMILES： OCCC1=CN=C([N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 171.06447
• Monoisotopic Mass: 171.064391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 83.9

Experimental Properties

• Density: 1.45
• Boiling Point: 406.8°Cat760mmHg
• Flash Point: 199.8°C
• Refractive Index: 1.612
• PSA: 81.19
• LogP: 0.38630